Cas no 2680676-41-7 (2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680676-41-7
• MF: C₁₀H₇F₄NO₃S
• MW: 297.226095438004
• CID: 5631704
• PubChem ID: 165922387
• Update Time: 2025-06-12

2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289597
• 2-fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid
• 2680676-41-7
• 2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H7F4NO3S/c1-19-7-3-5(11)4(8(16)17)2-6(7)15-9(18)10(12,13)14/h2-3H,1H3,(H,15,18)(H,16,17)
• InChI Key： VONQJQUKKYQDRE-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(C(=O)O)=CC=1NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 297.00827691g/mol
• Monoisotopic Mass: 297.00827691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.7Ų

Additional information on 2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid

2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680676-41-7): A Comprehensive Overview

The compound 2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680676-41-7) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro substituent, a methylsulfanyl group, and a trifluoroacetamido moiety, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoroacetamido group in 2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving pharmacokinetic profiles. Additionally, the methylsulfanyl group offers opportunities for further functionalization, making this compound a versatile building block.

The synthesis and characterization of CAS No. 2680676-41-7 have been explored in several studies, highlighting its stability under various conditions. Its benzoic acid core provides a robust scaffold for derivatization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the context of fragment-based drug design, a hot topic in modern pharmaceutical research. The compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions further enhances its appeal.

From an environmental perspective, the fluoro and methylsulfanyl groups in 2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid raise questions about biodegradability and ecotoxicity. However, advances in green chemistry have led to more sustainable synthetic routes, minimizing waste and energy consumption. This addresses growing concerns about the environmental impact of chemical manufacturing, a frequently searched topic among stakeholders.

In agrochemical applications, this compound's structural features suggest potential as a precursor for herbicides or fungicides. The trifluoroacetamido moiety, in particular, is known to enhance bioactivity in crop protection agents. With the global push toward sustainable agriculture, researchers are investigating how such compounds can contribute to reducing pesticide resistance while maintaining efficacy.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control of CAS No. 2680676-41-7. These methods ensure purity and consistency, which are critical for reproducible research outcomes. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in industrial and academic settings.

Looking ahead, 2-Fluoro-4-(methylsulfanyl)-5-(2,2,2-trifluoroacetamido)benzoic acid is poised to play a role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its modular structure allows for integration into bifunctional molecules, a cutting-edge approach in targeted protein degradation. This aligns with the increasing focus on precision medicine and personalized therapies.